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Compound of Interest

Compound Name: (+)-delta-Cadinene

Cat. No.: B037375

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-delta-Cadinene, a bicyclic sesquiterpene, is a naturally occurring isomeric hydrocarbon
found in the essential oils of a wide variety of plants. It belongs to the cadinene family of
sesquiterpenes. This technical guide provides a comprehensive overview of the physical and
chemical properties of (+)-delta-Cadinene, detailed experimental protocols for its isolation and
characterization, and an in-depth look at its biological activities, with a focus on its anticancer
properties. The information is presented to be a valuable resource for researchers and
professionals in the fields of natural product chemistry, pharmacology, and drug development.

Physical and Chemical Properties

(+)-delta-Cadinene is a colorless to pale yellow liquid with a characteristic woody and herbal
aroma. Its physicochemical properties are summarized in the tables below for easy reference
and comparison.

General and Physical Properties
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Property Value Reference
Molecular Formula CisHz4 [1112]
Molecular Weight 204.35 g/mol [1][2]
Appearance Liquid [2]
Boiling Point 120-121 °C at 9 mmHg 279.7 -

°C at 760 mmHg
Density 0.9+0.1g/cm3 [3]
Melting Point Not available

Water Solubility

0.04863 mg/L at 25 °C

(estimated)

[1]

Solubility

Soluble in ethanol, DMF, and
DMSO

[2]

Spectroscopic Data

Spectroscopic Data

Values

1H-NMR

Data available, see referenced literature for

detailed spectra.

BC-NMR

Data available, see referenced literature for

detailed spectra.

Mass Spectrometry (MS)

Major fragments observed at m/z 161, 134, 204,

119, 91.

Infrared (IR) Spectroscopy

Data not explicitly available in the searched

literature. A computed spectrum for a related

compound, (-)-3-beta-Hydroxy-delta-cadinene,

is available for reference.[4]

Experimental Protocols
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Isolation and Purification of (+)-delta-Cadinene from
Plant Material

The following is a general yet detailed protocol for the isolation and purification of (+)-delta-

Cadinene from essential oils, based on common techniques for sesquiterpene separation.

. Plant Material and Essential Oil Extraction:

Plant Material: Select a plant known to be rich in (+)-delta-Cadinene, such as Cedrelopsis

grevei.

Extraction Method: Subject the dried and powdered plant material (e.g., leaves, bark) to
hydrodistillation or steam distillation for several hours to extract the essential oil. The oil can
be collected using a Clevenger-type apparatus.

. Fractionation of the Essential Oil:

Column Chromatography: The crude essential oil is subjected to column chromatography
over silica gel.

o Stationary Phase: Silica gel (60-120 mesh).

o Mobile Phase: A gradient of n-hexane and ethyl acetate is typically used, starting with
100% n-hexane and gradually increasing the polarity with ethyl acetate.

o Fraction Collection: Collect fractions of the eluate and monitor the separation using Thin
Layer Chromatography (TLC).

. Identification and Purification:

TLC Analysis: Spot the collected fractions on silica gel TLC plates and develop them in a
suitable solvent system (e.g., n-hexane:ethyl acetate, 95:5). Visualize the spots under UV
light or by staining with a suitable reagent (e.g., anisaldehyde-sulfuric acid).

Pooling of Fractions: Combine the fractions that show a prominent spot corresponding to the
Rf value of (+)-delta-Cadinene.
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» Further Purification: If necessary, the combined fractions can be subjected to further
purification using preparative TLC or High-Performance Liquid Chromatography (HPLC) to
obtain high-purity (+)-delta-Cadinene.

Workflow for Isolation and Purification
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Isolation and Purification Workflow
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Caption: General workflow for the isolation and purification of (+)-delta-Cadinene.
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Characterization by Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile compounds
like (+)-delta-Cadinene in a mixture.

Instrumentation:
o Gas chromatograph coupled with a mass spectrometer.
e Capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 pm film thickness).
Analytical Conditions:
¢ Injector Temperature: 250 °C
o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
e Oven Temperature Program:
o Initial temperature: 60 °C for 2 min.
o Ramp: Increase to 240 °C at a rate of 3 °C/min.
o Final hold: 240 °C for 10 min.
e Mass Spectrometer Conditions:
o lonization Mode: Electron Impact (El) at 70 eV.
o Mass Range: m/z 40-500.
o lon Source Temperature: 230 °C.
o Quadrupole Temperature: 150 °C.

Identification:
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e The identification of (+)-delta-Cadinene is achieved by comparing its retention time and
mass spectrum with those of a reference standard and with data from mass spectral libraries
(e.g., NIST, Wiley).

Characterization by Nuclear Magnetic Resonance (NMR)
Spectroscopy

NMR spectroscopy is essential for the structural elucidation of organic molecules.
Instrumentation:

* NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

e Dissolve a few milligrams of the purified compound in a suitable deuterated solvent (e.g.,
CDCls).

Experiments:

¢ H-NMR: Provides information about the number of different types of protons and their
chemical environments.

e 1BC-NMR: Provides information about the number of different types of carbon atoms.

e 2D NMR (COSY, HSQC, HMBC): Used to establish the connectivity between protons and
carbons, confirming the complete structure of the molecule.

Biological Activity: Anticancer Effects

(+)-delta-Cadinene has demonstrated significant anticancer activity, particularly against human
ovarian cancer cells (OVCAR-3).[1][2][5] The primary mechanism of its anticancer effect is the
induction of apoptosis through a caspase-dependent pathway.[1][2][5]

Signaling Pathway of Apoptosis Induction in OVCAR-3
Cells
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Treatment of OVCAR-3 cells with (+)-delta-Cadinene triggers a cascade of events leading to
programmed cell death. The key steps in this signaling pathway are:

« Initiation: (+)-delta-Cadinene treatment leads to the activation of the intrinsic apoptotic
pathway.

» Caspase Activation: This results in the activation of initiator caspase-9 and executioner
caspase-8.[1]

» PARP Cleavage: Activated caspases cleave Poly (ADP-ribose) polymerase (PARP), a key
enzyme involved in DNA repair. This cleavage is a hallmark of apoptosis.[1]

» Apoptotic Body Formation: The culmination of these events leads to characteristic
morphological changes of apoptosis, including cell shrinkage, chromatin condensation, and
the formation of apoptotic bodies.[1]

Signaling Pathway Diagram
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Apoptosis Signaling Pathway of (+)-delta-Cadinene in OVCAR-3 Cells
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Caption: Apoptotic signaling pathway induced by (+)-delta-Cadinene in OVCAR-3 cells.

Conclusion

(+)-delta-Cadinene is a sesquiterpene with well-defined physical and chemical properties and
significant biological activities. Its potential as an anticancer agent, demonstrated through the
induction of apoptosis in ovarian cancer cells, makes it a compound of interest for further
research and drug development. This guide provides a foundational resource for scientists
working with (+)-delta-Cadinene, offering key data and methodologies to facilitate their
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research endeavors. Further investigation into its other potential therapeutic effects and the
development of efficient synthesis or isolation methods are warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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